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Compound of Interest

Compound Name: C.l. Acid blue 158

Cat. No.: B1201952

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the use of Acid Blue 158, a monoazo
metal-complex acid dye, for the staining of wool and nylon fibers. The protocols outlined below
are intended for laboratory and research applications, offering standardized procedures for
achieving consistent and reproducible results.

Introduction

Acid Blue 158 (C.l. 14880) is a water-soluble anionic dye that is effective for dyeing protein
fibers like wool and synthetic polyamides such as nylon.[1] The dyeing mechanism relies on the
formation of ionic bonds between the negatively charged sulfonic acid groups of the dye
molecule and the positively charged amino groups present in the fiber's molecular structure.[2]
This interaction is facilitated by an acidic dyebath, which protonates the amino groups in the
wool and nylon fibers, creating cationic sites for the dye to attach.[2]

Quantitative Data Summary

The following tables summarize the key properties of Acid Blue 158 and its performance on
wool and nylon fibers.

Table 1: Physicochemical Properties of Acid Blue 158
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Property Value Reference
C.l. Name Acid Blue 158 [3]

C.l. Number 14880 [3]4]

CAS Number 6370-08-7 [11[3114]

Chemical Class

Monoazo (Metallized)

[1]14]

Molecular Formula C20H13N2NaOsS2 [3]
Molecular Weight 495.45 g/mol [3]
Appearance Blue Powder [4115]
Hue Greenish Blue [4]
Solubility in Water (90°C) 80-90 g/L [4]
pH of 1% Solution 6-8 [4]

Table 2: Comparative Dyeing Performance of Acid Dyes on Wool and Nylon

Parameter Wool Nylon Reference
Typical Dye

yP , Y 50 - 89% 62 - 94% [6]
Exhaustion (%)
General Affinity Good High [6]

Key Fiber

Characteristic

Amphoteric (contains

both acidic and basic

groups)

Predominantly basic

(terminal amino
groups)

[6]

Note: The dye exhaustion percentages are based on a study of various acid dyes and may not

be specific to Acid Blue 158, but indicate a general trend of higher exhaustion on nylon.[6]

Table 3: Colorfastness Properties of Acid Blue 158 on Polyamide Fibers
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Rating (Scale 1-5,
Fastness Test Standard . Reference
unless specified)

Light Fastness ISO 105-B02 5-6 (Scale 1-8) [1]
Washing (Staining) ISO 105-C06 3 [3]
Washing (Color
ISO 105-C06 4 [3]

Change)
Perspiration (Acidic &

) ISO 105-E04 4 [3]
Alkaline)
Rubbing (Dry) ISO 105-X12 4 [7]
Rubbing (Wet) ISO 105-X12 3 [7]

Experimental Protocols

The following are detailed protocols for the preparation of staining solutions and the dyeing of
wool and nylon fibers with Acid Blue 158.

Preparation of Acid Blue 158 Stock Solution (1% wi/v)

e Weighing: Accurately weigh 1.0 g of Acid Blue 158 powder.

 Dissolution: Add the dye powder to 80 mL of distilled or deionized water heated to
approximately 80-90°C.

« Stirring: Stir the solution using a magnetic stirrer until the dye is completely dissolved.

e Volume Adjustment: Once dissolved and cooled to room temperature, transfer the solution to
a 100 mL volumetric flask and add distilled or deionized water to the mark.

o Storage: Store the stock solution in a well-labeled, sealed container, protected from light.

Staining Protocol for Wool Fibers

This protocol is designed for a 10 g sample of wool yarn or fabric. Adjust volumes proportionally
for different sample sizes.
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e Pre-treatment: Scour the wool sample in a solution containing 1 g/L of a non-ionic detergent
at 50-60°C for 20 minutes to remove any impurities. Rinse thoroughly with warm and then
cold water.

e Dye Bath Preparation:
o Prepare a dye bath with a liquor ratio of 40:1 (400 mL of water for 10 g of wool).

o Add 2% (on weight of fiber - owf) Acid Blue 158 from the stock solution (2 mL of 1% stock
solution).

o Add 10% (owf) of Glauber's salt (anhydrous sodium sulfate) as a leveling agent (1 g).
o Add 3% (owf) of acetic acid (80%) to achieve a pH of 4.5-5.5 (0.3 mL).
e Dyeing Procedure:
o Immerse the pre-wetted wool sample into the dye bath at 40°C.
o Gradually raise the temperature of the dye bath to 98-100°C over 45 minutes.

o Maintain this temperature for 60 minutes, with occasional gentle stirring to ensure even
dyeing.

e Post-treatment:

o Allow the dye bath to cool down to 60-70°C before removing the sample.

[e]

Rinse the dyed wool sample with warm water and then cold water until the water runs
clear.

[e]

Neutralize the sample in a 1 g/L sodium carbonate solution for 5 minutes.

o

Rinse again with cold water.

[¢]

Allow the sample to air dry.

Staining Protocol for Nylon Fibers
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This protocol is designed for a 10 g sample of nylon yarn or fabric. Adjust volumes
proportionally for different sample sizes.

e Pre-treatment: Scour the nylon sample in a solution containing 1 g/L of a non-ionic detergent
at 50-60°C for 20 minutes. Rinse thoroughly with warm and then cold water.

» Dye Bath Preparation:
o Prepare a dye bath with a liquor ratio of 40:1 (400 mL of water for 10 g of nylon).
o Add 2% (owf) Acid Blue 158 from the stock solution (2 mL of 1% stock solution).
o Add 5% (owf) of ammonium sulfate as a pH control agent (0.5 g).
o Adjust the initial pH to 6.0-6.5 with acetic acid.
e Dyeing Procedure:
o Immerse the pre-wetted nylon sample into the dye bath at 40°C.
o Gradually raise the temperature of the dye bath to 98-100°C over 45 minutes.
o Maintain this temperature for 45-60 minutes, with occasional gentle stirring.
e Post-treatment:
o Allow the dye bath to cool down to 60-70°C before removing the sample.

o Rinse the dyed nylon sample with warm water and then cold water until the water runs
clear.

o Afixation step can be performed by treating the dyed sample with a cationic fixing agent
according to the manufacturer's instructions to improve wash fastness.

o Rinse again with cold water.

o Allow the sample to air dry.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Visualizations
Dye-Fiber Interaction Mechanism

The staining of wool and nylon fibers with Acid Blue 158 is governed by an ionic interaction in
an acidic medium. The following diagram illustrates this fundamental principle.

Acid Blue 158 (Anionic)

@ Ionic Bonding Dyed Fiber
=== == === === Fiber-NHs* ~03S-Dye
Wool / Nylon Fiber S (lonic Bond)
I . .
@ ______ Protonation_ - @ Ionic Bonding

Acidic Condition
(HY)

Click to download full resolution via product page

Caption: Mechanism of Acid Blue 158 interaction with wool and nylon fibers.

Experimental Workflow for Fiber Staining

The following diagram outlines the general workflow for the staining of wool and nylon fibers
with Acid Blue 158 in a research setting.
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Caption: General experimental workflow for fiber staining.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Application Notes and Protocols: Staining Wool and
Nylon Fibers with Acid Blue 158]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201952#using-acid-blue-158-for-staining-wool-and-
nylon-fibers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

